Cas no 88345-97-5 (Pyridine,3-bromo-4-(4-methoxyphenyl)-)

• Product Name: Pyridine,3-bromo-4-(4-methoxyphenyl)-
• CAS No: 88345-97-5
• MF: C₁₂H₁₀BrNO
• MW: 264.1179022789
• CID: 721053
• Update Time: 2026-04-29

Pyridine,3-bromo-4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,3-bromo-4-(4-methoxyphenyl)-
• 3-BROMO-4-(4'-METHOXYPHENYL)PYRIDINE
• 3-bromo-4-(4-methoxyphenyl)pyridine
• OR8275

Computed Properties

• Exact Mass: 262.99500

Experimental Properties

• Density: 1.403
• Boiling Point: 331.8°C at 760 mmHg
• Flash Point: 154.5°C
• Refractive Index: 1.587
• PSA: 22.12000
• LogP: 3.51970

Pyridine,3-bromo-4-(4-methoxyphenyl)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Additional information on Pyridine,3-bromo-4-(4-methoxyphenyl)-

Pyridine, 3-bromo-4-(4-methoxyphenyl)- (CAS No. 88345-97-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Pyridine, 3-bromo-4-(4-methoxyphenyl)-, identified by its CAS number 88345-97-5, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic molecule has garnered considerable attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and methoxy substituents on a pyridine ring provides unique reactivity patterns that are exploited in medicinal chemistry for the development of novel therapeutic agents.

The compound's structure, featuring a pyridine core substituted at the 3-position with a bromine atom and at the 4-position with a 4-methoxyphenyl group, endows it with distinct chemical properties. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the methoxyphenyl moiety introduces electronic and steric effects that can modulate the pharmacokinetic and pharmacodynamic properties of derivatives.

In recent years, Pyridine, 3-bromo-4-(4-methoxyphenyl)- has been increasingly utilized in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating potent kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of the pyridine scaffold with aromatic rings has been shown to enhance binding affinity to protein targets, making this compound a cornerstone in fragment-based drug discovery initiatives.

One notable application of this compound is in the synthesis of tyrosine kinase inhibitors. Tyrosine kinases play a pivotal role in signal transduction pathways and are often overexpressed in cancer cells. By leveraging the reactivity of the bromine substituent, researchers have been able to introduce diverse pharmacophores onto the pyridine core, leading to the development of inhibitors with improved selectivity and efficacy. The methoxyphenyl group further contributes to optimizing solubility and metabolic stability, key factors in drug candidate optimization.

The compound's relevance extends beyond oncology; it has also been explored in the development of antiviral agents. The pyridine ring is a common motif in many antiviral drugs due to its ability to interact favorably with viral proteases and polymerases. Researchers have harnessed Pyridine, 3-bromo-4-(4-methoxyphenyl)- to create derivatives that disrupt viral replication cycles by inhibiting critical enzymatic activities. The bromine atom allows for further modifications that can fine-tune binding interactions with viral proteins, enhancing therapeutic outcomes.

Moreover, Pyridine, 3-bromo-4-(4-methoxyphenyl)- has found utility in designing neurological drugs. The structural features of this compound make it an excellent candidate for modulating neurotransmitter receptors and ion channels. For example, derivatives of this molecule have been investigated for their potential as acetylcholinesterase inhibitors, which are promising in treating Alzheimer's disease and other cognitive disorders. The balance of electronic and steric properties provided by the bromo and methoxy groups allows for precise tuning of receptor binding affinities.

The synthesis of Pyridine, 3-bromo-4-(4-methoxyphenyl)- typically involves multi-step organic transformations that highlight modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions enable efficient construction of complex aromatic systems from simpler precursors. These methods not only improve yield but also enhance scalability, making this compound accessible for industrial applications. The growing emphasis on green chemistry principles has also led to innovations in synthesizing this intermediate with minimal environmental impact.

In conclusion, Pyridine, 3-bromo-4-(4-methoxyphenyl)- (CAS No. 88345-97-5) is a cornerstone intermediate in contemporary pharmaceutical research. Its unique structural attributes enable diverse functionalization strategies that are pivotal in developing novel therapeutic agents across multiple disease areas. As research continues to uncover new applications and synthetic pathways, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.